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Natural Sources and Biosynthesis

Methyl octanoate is found in nature and can be produced through biological pathways.

e Natural Occurrence: It is naturally present in various foods and wine, and in the milk of some
mammals [1] [2].

¢ Biosynthesis: In microorganisms, it can be derived from fatty acid biosynthesis pathways. A key
strategy for producing such compounds is the "Evolutionary Design (ED)" approach, which
leverages existing metabolic pathways in organisms like E. coli or yeast to synthesize target
molecules [3]. This involves using biological databases to identify and engineer extrinsic pathways
based on similar molecular structures.

The following diagram illustrates the core conceptual pathway for the biosynthesis of methyl octanoate,

moving from fundamental biological precursors to the final ester.
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Diagram 1: Conceptual biosynthetic pathway for Methyl Octanoate production in engineered

microorganisms.

Experimental Analysis and Protocols

For researchers, analyzing methyl octanoate, especially from natural matrices, involves specific extraction

and chromatographic techniques.

Simultaneous Distillation-Extraction (SDE)

This technique efficiently isolates volatile compounds like methyl octanoate from complex samples [4].
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e Principle: The process simultaneously uses steam distillation to separate volatiles from the sample
and solvent extraction to capture them. The vapors from both the sample flask and the organic
solvent flask are condensed together, allowing the compounds to transfer into the organic phase,
which is then collected for analysis [4].

e Apparatus Setup: The specialized SDE apparatus has two main flasks. One contains the sample
mixed with water, and the other contains a high-purity, water-immiscible organic solvent like
dichloromethane [4]. Both are heated to create vapors that meet and mix in a central condenser. The
apparatus design differs based on whether the solvent is denser or lighter than water [4].

e Optimization: The recovery efficiency R of a target analyte is modeled by the equation: (R =
\frac{KK_wV_sH{KK_wV_s + K_sV_w} \left{1 - \exp\left[-\frac{(KK_wV_s + K_sV_w)U_sU_w}
{V_wV_s(U_w + KU_s)}t\right]\right} ) where K is the solvent-to-water partition coefficient, K w is the
air-to-water partition coefficient, and K_s is the air-to-solvent partition coefficient [4]. Parameters like
V_s (solvent volume), V_w (water volume), and t (time) can be adjusted to maximize yield. Salting
out the water sample can also improve recovery [4].

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

e Sample Preparation: Extracted samples from SDE or other methods (e.g., liquid-liquid extraction)
are often concentrated under a gentle stream of nitrogen before injection [4].

e Analysis: The concentrated extract is injected into a GC-MS system. Methyl octanoate is identified
by matching its retention time and mass spectrum against an authentic standard [4]. It can also be
part of a Fatty Acid Methyl Ester (FAME) mix used for profiling [2].

Chemical Properties and Safety

Understanding its physical properties and handling precautions is essential for laboratory work.

Property

Value | Description

Solubility in Water

Solubility in Organic Solvents

Boiling Point

Density

150 mg/L at 20°C (moderate) [1]

Soluble in alcohols, chloroform, acetone [2]

192 - 194 °C [5]

0.877 g/mL [5]
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Property Value |/ Description
Flash Point 73 °C (flammabile liquid) [1]
Octanol-Water Partition Coefficient (Log P) 3.32 (high) [1]

Safety Notes: Methyl octanoate is classified as a flammable liquid [6]. Vapors can form explosive
mixtures with air and may travel to an ignition source and flash back. It is insoluble in water and floats on
the surface [6]. As an ester, it can react vigorously with strong oxidizing acids and caustic solutions [6].
Always wear appropriate personal protective equipment (PPE) and refer to the Safety Data Sheet (SDS)

before use.

Research Context and Applications

Methyl octanoate is significant in several advanced research contexts:

¢ Biofuel Research: As a Fatty Acid Methyl Ester (FAME), it is a model compound for biodiesel
research. Studies focus on its deoxygenation over catalysts like Pt/Al203 to produce hydrocarbon
fuels [4].

e Oxidation Marker: It is a known volatile decomposition product of lipid hydroperoxides, especially
from omega-3 fatty acids like methyl linolenate. Its detection can indicate the extent of lipid oxidation
in oils and foods [4].

¢ Flavor and Fragrance: Due to its pleasant, fruity odor, it is widely used as a flavoring agent and
fragrance component [5] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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